Cas no 88574-08-7 (3-Butanamidopropanoic acid)

• Product Name: 3-Butanamidopropanoic acid
• CAS No: 88574-08-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 628208
• Update Time: 2023-08-03

3-Butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(1-oxobutyl)-
• 3-BUTANAMIDOPROPANOIC ACID
• 3-Butanamidopropanoic acid

• Inchi： 1S/C7H13NO3/c1-2-3-6(9)8-5-4-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11)
• InChI Key： GCXGZFVNNZNGGO-UHFFFAOYSA-N
• SMILES： O=C(CCC)NCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 145
• Topological Polar Surface Area: 66.4